Cas no 50911-61-0 (3-(2-Methylphenoxy)propylamine)

• Product Name: 3-(2-Methylphenoxy)propylamine
• CAS No: 50911-61-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD05053655
• CID: 892624
• PubChem ID: 3152106
• Update Time: 2025-08-05

3-(2-Methylphenoxy)propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(o-Tolyloxy)propan-1-amine
• 3-(2-Methylphenoxy)propylamine
• 3-(2-methylphenoxy)-1-Propanamine
• 3-O-TOLYLOXY-PROPYLAMINE
• 3-(2-methylphenoxy)propan-1-amine
• 1-(3-aminopropoxy)-2-methylbenzene
• 1-Propanamine, 3-(2-methylphenoxy)-
• PubChem19190
• BAS 05307779
• 3- o -Tolyloxy-propylamine
• 3-(o-Tolyloxy);propan-1-amine
• TRA0002449
• SY008306
• AB0062751
• AB1001086
• CS-0217175
• AS-31119
• 50911-61-0
• Z271006092
• DTXSID80389981
• 3-(2-Methylphenoxy)-1-propanamine, AldrichCPR
• 3-(o-Tolyloxy)propan-1-amine, HCl
• DB-071278
• SCHEMBL10926266
• EN300-70020
• MFCD05053655
• AKOS000145953

• MDL： MFCD05053655
• Inchi： 1S/C10H15NO/c1-9-5-2-3-6-10(9)12-8-4-7-11/h2-3,5-6H,4,7-8,11H2,1H3
• InChI Key： HQOJWFLRPSWMBC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CCCN

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.992
• Melting Point: No data available
• Boiling Point: 269.0±23.0℃ at 760 mmHg
• Flash Point: 116.3℃
• Refractive Index: 1.519
• PSA: 35.25000
• LogP: 2.42290
• Vapor Pressure: No data available

3-(2-Methylphenoxy)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-(2-Methylphenoxy)propylamine

3-(2-Methylphenoxy)propylamine: A Comprehensive Overview

3-(2-Methylphenoxy)propylamine, also known by its CAS number 50911-61-0, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of amine derivatives, specifically a secondary amine, and is characterized by its unique structure and versatile properties. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its potential applications, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3-(2-Methylphenoxy)propylamine consists of a phenoxy group attached to a propyl chain, which terminates in an amine functional group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of uses. The phenoxy group contributes aromatic stability, while the propyl chain provides flexibility and solubility in various solvents. The amine group, on the other hand, is highly reactive and can participate in numerous chemical reactions, further enhancing its utility.

Recent studies have highlighted the role of 3-(2-Methylphenoxy)propylamine in pharmaceutical research. Its ability to act as a precursor for more complex molecules has been exploited in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and analgesic properties. These findings underscore its importance in the development of novel pharmaceutical agents.

In addition to its pharmaceutical applications, 3-(2-Methylphenoxy)propylamine has found utility in the field of materials science. Its unique chemical properties make it an ideal candidate for use in polymer synthesis and surface modification techniques. Recent advancements in nanotechnology have seen this compound being employed as a stabilizing agent for nanoparticles, enhancing their dispersion and stability in various media.

The synthesis of 3-(2-Methylphenoxy)propylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate alkyl halide with an amine-containing reagent. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for demanding applications.

From an environmental standpoint, understanding the degradation pathways of 3-(2-Methylphenoxy)propylamine is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural systems. This information is vital for industries seeking to adopt sustainable practices and minimize their environmental footprint.

In conclusion, 3-(2-Methylphenoxy)propylamine (CAS No: 50911-61-0) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, reactivity, and biodegradability make it a valuable tool for researchers and manufacturers alike. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, solidifying its role as an essential component in modern chemistry.